N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-methylbenzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-3-methyl-N-(2-pyrazol-1-ylethyl)benzamide
• InChI: InChI=1S/C20H17ClN4OS/c1-14-5-2-6-15(13-14)19(26)25(12-11-24-10-4-9-22-24)20-23-18-16(21)7-3-8-17(18)27-20/h2-10,13H,11-12H2,1H3
• InChI Key: AYFTWDVZTPITTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(CCN2C=CC=N2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C20H17ClN4OS
• Molecular Weight: 396.9 g/mol

Description

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-methylbenzamide, also known as PEBP2β/CBFβ inhibitor II, is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have various effects on cells and organisms, and its mechanism of action is still being studied. In

Mechanism of Action

The mechanism of action of N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-methylbenzamide involves the inhibition of the this compoundβ/CBFβ transcription factor complex. This complex is involved in the regulation of gene expression, and its inhibition can lead to changes in cellular processes such as cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and organisms. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. It has also been shown to affect the differentiation of stem cells and the expression of specific genes.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-methylbenzamide in lab experiments include its ability to selectively inhibit the this compoundβ/CBFβ transcription factor complex, allowing for the study of specific genes and cellular processes. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-methylbenzamide. These include further studies on its mechanism of action, its potential use in the treatment of cancer and other diseases, and its effects on stem cell differentiation and gene expression. Additionally, studies on its toxicity and potential side effects are also needed.

Synthesis Methods

The synthesis method of N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-methylbenzamide involves several steps. The first step is the synthesis of 4-chlorobenzo[d]thiazole-2-amine, which is then reacted with 3-methylbenzoyl chloride to form 3-methyl-N-(4-chlorobenzo[d]thiazol-2-yl)benzamide. This compound is then reacted with 1H-pyrazole-1-ethylamine to form the final product, this compound.

Scientific Research Applications

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-3-methylbenzamide has been studied for its potential use in scientific research. It has been shown to inhibit the this compoundβ/CBFβ transcription factor complex, which plays a role in the regulation of gene expression. This inhibition can be used to study the effects of specific genes on cell growth, differentiation, and other cellular processes.